Cas no 1396805-29-0 (N-(2-methoxyethyl)-4-(thiophen-2-yl)piperidine-1-carboxamide)

• Product Name: N-(2-methoxyethyl)-4-(thiophen-2-yl)piperidine-1-carboxamide
• CAS No: 1396805-29-0
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• CID: 6232523
• PubChem ID: 71786930
• Update Time: 2025-10-31

N-(2-methoxyethyl)-4-(thiophen-2-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-4-(thiophen-2-yl)piperidine-1-carboxamide
• VU0534699-1
• AKOS024535741
• N-(2-methoxyethyl)-4-thiophen-2-ylpiperidine-1-carboxamide
• F6184-0338
• 1396805-29-0

• Inchi： 1S/C13H20N2O2S/c1-17-9-6-14-13(16)15-7-4-11(5-8-15)12-3-2-10-18-12/h2-3,10-11H,4-9H2,1H3,(H,14,16)
• InChI Key： DHUQLLCFJSHLJO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CCN(C(NCCOC)=O)CC1

Computed Properties

• Exact Mass: 268.12454906g/mol
• Monoisotopic Mass: 268.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-(2-methoxyethyl)-4-(thiophen-2-yl)piperidine-1-carboxamide

Professional Introduction to N-(2-methoxyethyl)-4-(thiophen-2-yl)piperidine-1-carboxamide (CAS No. 1396805-29-0)

N-(2-methoxyethyl)-4-(thiophen-2-yl)piperidine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1396805-29-0, is characterized by its unique structural framework, which integrates a piperidine ring with a thiophene moiety and an N-(2-methoxyethyl) side chain. The presence of these functional groups not only imparts distinct chemical properties but also opens up a plethora of potential applications in drug discovery and development.

The piperidine core is a common pharmacophore in many bioactive molecules, known for its ability to enhance binding affinity and metabolic stability. In contrast, the thiophene ring introduces electronic and steric effects that can modulate the compound's interactions with biological targets. The N-(2-methoxyethyl) group further diversifies the molecule's chemical landscape, potentially influencing solubility and bioavailability. This combination of structural elements makes N-(2-methoxyethyl)-4-(thiophen-2-yl)piperidine-1-carboxamide a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with unprecedented accuracy. Studies have indicated that the N-(2-methoxyethyl)-4-(thiophen-2-yl)piperidine-1-carboxamide scaffold may exhibit inhibitory properties against various enzymes and receptors involved in critical biological pathways. For instance, preliminary simulations suggest that it could interact with enzymes such as CYP3A4 and MDR1, which are known to play roles in drug metabolism and efflux. These interactions could potentially lead to the development of novel therapeutic agents with improved pharmacokinetic profiles.

In addition to its pharmacological potential, the synthesis of N-(2-methoxyethyl)-4-(thiophen-2-yl)piperidine-1-carboxamide has been optimized through modern synthetic methodologies. The use of transition metal-catalyzed reactions and asymmetric synthesis techniques has allowed for the efficient construction of complex molecular architectures. These advances not only streamline the production process but also enhance the scalability of the compound for industrial applications. The synthesis involves multiple steps, including condensation reactions, cyclization, and functional group transformations, all of which have been meticulously designed to maximize yield and purity.

The incorporation of the thiophene ring into the piperidine framework has been particularly intriguing for researchers studying neuroactive compounds. Thiophene derivatives are well-documented for their role in modulating neurotransmitter systems, making them valuable candidates for treating neurological disorders such as epilepsy and Alzheimer's disease. The specific substitution pattern of N-(2-methoxyethyl)-4-(thiophen-2-yl)piperidine-1-carboxamide may confer unique properties that could be exploited for developing next-generation neuromodulators. Experimental studies are currently underway to validate these hypotheses and elucidate the compound's mechanism of action.

Emerging research also highlights the potential of this compound in addressing inflammatory diseases. Piperidine-based molecules have shown promise as anti-inflammatory agents due to their ability to interfere with pro-inflammatory signaling pathways. The presence of the thiophene moiety may further enhance these effects by modulating lipid mediators involved in inflammation. Preclinical studies have begun to explore the anti-inflammatory efficacy of N-(2-methoxyethyl)-4-(thiophen-2-yl)piperidine-1-carboxamide, with initial results suggesting significant potential in reducing inflammation markers in animal models.

The development of novel drug candidates requires a thorough understanding of their physicochemical properties, which are critical for determining their suitability for therapeutic use. Key parameters such as solubility, stability, and permeability must be carefully evaluated to ensure optimal pharmacokinetic behavior. Computational tools have been instrumental in predicting these properties before experimental validation, thereby accelerating the drug discovery process. For N-(2-methoxyethyl)-4-(thiophen-2-yl)piperidine-1-carboxamide, simulations indicate favorable solubility characteristics that could facilitate oral administration, while its stability profile suggests long-term viability under various storage conditions.

The future prospects of N-(2-methoxyethyl)-4-(thiophen-2-yl)piperidine-1-carboxamide are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced biological activity and improved pharmacological profiles. As our understanding of molecular interactions continues to evolve, this compound is poised to play a significant role in shaping the next generation of therapeutics across multiple disease areas.